Cas no 1279034-98-8 ((2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid
• CAS No: 1279034-98-8
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD08704531
• CID: 1026393
• PubChem ID: 45072314
• Update Time: 2025-11-02

(2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
• (4R)-4-(Boc-amino)-L-proline
• (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-{[(t-Butoxy)carbonyl]aminopyrrolidine-2-carboxylic acid
• L-Proline, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (4R)-
• AKOS015841397
• P16432
• (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid
• AMY34397
• AKOS015923014
• AS-53400
• 1279034-98-8
• (2S,4R)-4-(BOC-amino)pyrrolidine-2-carboxylic acid
• MFCD08704531
• EN300-146768
• A889132
• SCHEMBL3965084
• (2S,4R)-4-[(TERT-BUTOXYCARBONYL)AMINO]PYRROLIDINE-2-CARBOXYLIC ACID
• (2s,4r)-4-{[(tert-butoxy)carbonyl]aminopyrrolidine-2-carboxylic acid
• DA-17521
• 1217651-50-7
• (4R)-4-[(tert-Butoxycarbonyl)amino]-L-proline
• CS-0053419
• DTXSID30662519
• (2S,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-2-carboxylic acid
• trans-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
• (2S,4R)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylicacid

• MDL： MFCD08704531
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-6-4-7(8(13)14)11-5-6/h6-7,11H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,7+/m1/s1
• InChI Key： ZLTYSXLMVYGBJO-RQJHMYQMSA-N
• SMILES： O(C(N[C@H]1CN[C@H](C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.127
• Monoisotopic Mass: 230.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: -2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid (CAS No. 1279034-98-8)

The compound (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid (CAS No. 1279034-98-8) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the carboxylic acid moiety allows for further derivatization. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "chiral amino acid synthesis" to explore its applications.

In recent years, the demand for enantiomerically pure compounds like (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid has surged due to advancements in asymmetric catalysis and green chemistry. This aligns with the growing interest in "sustainable pharmaceutical intermediates" and "stereoselective synthesis" among chemists. The compound’s role in constructing peptide-based therapeutics has also gained attention, especially with the rise of mRNA and protein-based drugs. Keywords such as "pyrrolidine scaffold in drug design" and "Boc-amino acid applications" reflect its relevance in modern medicinal chemistry.

The synthesis of CAS No. 1279034-98-8 typically involves multi-step routes starting from L-proline or its derivatives, emphasizing the importance of "chiral pool synthesis" in industrial-scale production. Analytical techniques like HPLC and NMR are critical for verifying its enantiopurity, a topic often queried as "how to confirm stereochemistry of Boc-pyrrolidine." Additionally, its solubility in polar solvents (e.g., DMSO, methanol) and compatibility with solid-phase peptide synthesis (SPPS) make it a versatile building block, as highlighted in searches for "Boc-protected amino acid handling."

Beyond pharmaceuticals, (2S,4R)-4-(tert-butoxycarbonylamino)pyrrolidine-2-carboxylic acid is explored in material science for designing bioactive coatings and polymeric carriers. Its bifunctional nature enables crosslinking reactions, addressing queries like "pyrrolidine derivatives for smart materials." Environmental considerations also drive interest in "biodegradable chiral compounds," where this molecule’s potential is being evaluated. Regulatory compliance, such as "REACH certification for amino acid intermediates," further underscores its commercial viability.

In summary, CAS No. 1279034-98-8 exemplifies the intersection of synthetic chemistry and biomedical innovation. Its prominence in "peptide drug development" and "green chemistry metrics" positions it as a key player in next-generation therapeutics. As research trends shift toward "AI-driven molecular design," this compound’s structural features continue to inspire computational and experimental studies alike.